Cas no 2229504-97-4 (tert-butyl 2-(4-aminobut-1-en-2-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(4-aminobut-1-en-2-yl)morpholine-4-carboxylate
• CAS No: 2229504-97-4
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6496497
• PubChem ID: 165656146
• Update Time: 2025-05-20

tert-butyl 2-(4-aminobut-1-en-2-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-aminobut-1-en-2-yl)morpholine-4-carboxylate
• EN300-1880537
• 2229504-97-4

• Inchi： 1S/C13H24N2O3/c1-10(5-6-14)11-9-15(7-8-17-11)12(16)18-13(2,3)4/h11H,1,5-9,14H2,2-4H3
• InChI Key： QSOJZFLJJBEMGY-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(=C)CCN

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 2-(4-aminobut-1-en-2-yl)morpholine-4-carboxylate

Exploring tert-butyl 2-(4-aminobut-1-en-2-yl)morpholine-4-carboxylate (CAS No. 2229504-97-4): Properties, Applications, and Market Insights

The compound tert-butyl 2-(4-aminobut-1-en-2-yl)morpholine-4-carboxylate (CAS No. 2229504-97-4) is a specialized morpholine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carboxylate group and an aminoalkene side chain, makes it a valuable intermediate in drug discovery and organic synthesis. Researchers and industries are increasingly interested in this compound due to its versatility and role in developing novel bioactive molecules.

One of the key features of tert-butyl 2-(4-aminobut-1-en-2-yl)morpholine-4-carboxylate is its bifunctional nature, combining both morpholine and amine moieties. This structural characteristic allows it to participate in diverse chemical reactions, such as nucleophilic substitutions, cyclizations, and cross-coupling reactions. The presence of the tert-butyl group enhances its stability, making it suitable for storage and handling in laboratory settings.

In recent years, the demand for morpholine-based compounds like tert-butyl 2-(4-aminobut-1-en-2-yl)morpholine-4-carboxylate has surged, driven by their applications in medicinal chemistry. For instance, morpholine derivatives are frequently used as building blocks for kinase inhibitors, antiviral agents, and central nervous system (CNS) drugs. The compound’s CAS No. 2229504-97-4 is often searched in academic and industrial databases, reflecting its growing relevance in drug development pipelines.

Another area of interest is the compound’s potential in peptide mimetics and protease inhibitors. The 4-aminobut-1-en-2-yl side chain can mimic natural amino acids, enabling the design of novel therapeutic agents. Researchers are also exploring its use in bioconjugation techniques, where it serves as a linker for attaching functional groups to biomolecules. This aligns with the current trend of targeted drug delivery and precision medicine.

From a synthetic perspective, tert-butyl 2-(4-aminobut-1-en-2-yl)morpholine-4-carboxylate offers advantages in scalability and purity. Its synthesis typically involves multistep organic reactions, including Boc protection and alkene functionalization. These processes are well-documented in peer-reviewed journals, making the compound accessible to chemists working on high-throughput screening and combinatorial chemistry.

The market for tert-butyl 2-(4-aminobut-1-en-2-yl)morpholine-4-carboxylate is expanding, with suppliers offering it in various quantities to meet research needs. Its CAS No. 2229504-97-4 is frequently cited in patents related to small-molecule therapeutics and catalysis. Additionally, the compound’s role in green chemistry initiatives is gaining attention, as it can be used to develop eco-friendly synthetic routes with reduced waste generation.

In conclusion, tert-butyl 2-(4-aminobut-1-en-2-yl)morpholine-4-carboxylate (CAS No. 2229504-97-4) is a promising compound with broad applications in pharmaceutical research, organic synthesis, and material science. Its unique properties and adaptability make it a subject of ongoing investigation, particularly in the context of drug discovery and biomolecular engineering. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in advancing innovative therapies and sustainable chemical processes.